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Compound of Interest

Compound Name: Myclobutanil-d9

Cat. No.: B10855910

Myclobutanil-d9, a deuterated internal standard for the fungicide Myclobutanil, requires careful
handling and disposal due to its potential health and environmental hazards.[1][2] As its
chemical properties are nearly identical to its non-deuterated counterpart, disposal procedures
should follow the guidelines for Myclobutanil, which is classified as a hazardous substance.[3]
This guide provides a comprehensive, step-by-step protocol for the safe management and
disposal of Myclobutanil-d9 waste in a laboratory setting, ensuring the safety of personnel and
compliance with environmental regulations.

Hazard Profile and Safety Precautions

Myclobutanil is categorized as harmful if swallowed, a serious eye irritant, and is suspected of
damaging fertility or the unborn child.[3][4] It may also cause organ damage through prolonged
or repeated exposure and is toxic to aquatic life with long-lasting effects.[3][4] Therefore, all
waste must be managed as hazardous in accordance with local, state, and federal regulations.
[3] It is crucial to prevent its release into the environment; never pour Myclobutanil waste down
the sink, toilet, or any drain.[5][6]

Personal Protective Equipment (PPE): When handling Myclobutanil-d9 or its waste, always
wear appropriate PPE:

» Protective gloves

o Safety glasses or goggles for eye protection
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e Alab coat or protective clothing
e Use in a well-ventilated area or fume hood to avoid inhalation.

Incompatible Materials: Store Myclobutanil-d9 waste separately from acidic and oxidizing
materials to prevent adverse reactions.[7][8]

Step-by-Step Disposal Protocol

This protocol outlines the procedures for managing different forms of Myclobutanil-d9 waste
generated in the laboratory. The core principle is to treat all contaminated materials as
hazardous waste.

1. Waste Segregation and Collection:

 |dentify Waste Streams: Designate separate, clearly labeled waste containers for solid
Myclobutanil-d9 waste (e.g., contaminated filter paper, gloves) and liquid waste (e.g.,
solutions in organic solvents, rinsate).

o Use Compatible Containers: Collect all waste in chemically compatible containers, preferably
made of plastic, with secure, leak-proof screw caps.[7][9][10] Ensure the container is in good
condition and free from damage.[7][10]

e Do Not Overfill: Fill containers to no more than 90% capacity, leaving at least one inch of
headspace to allow for expansion.[7]

2. Labeling Hazardous Waste:

» Immediate Labeling: Affix a "Hazardous Waste" label to the container as soon as the first
drop of waste is added.[9][11]

o Complete Information: The label must include:
o The words "Hazardous Waste"
o The full chemical name: "Myclobutanil-d9"

o Any other components in the waste mixture (e.g., Methanol, Acetonitrile)
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o The date accumulation started
o The specific hazards (e.g., Toxic, Environmental Hazard)

3. Managing Empty Containers: Empty containers that held Myclobutanil-d9 are also
considered hazardous waste until properly cleaned.[11][12]

Triple Rinsing: Rinse the empty container with a suitable solvent (e.g., the solvent used in
the experiment) three consecutive times.[11][12]

o Collect Rinsate: The rinsate from all three washes must be collected and disposed of as
liquid hazardous waste.[11] The first rinse is particularly crucial to collect.[11]

o Container Disposal: Once triple-rinsed and fully drained, deface the original product label,
and puncture the container to prevent reuse.[3] It can then typically be disposed of in the
regular solid waste stream, but confirm this with your institution's specific guidelines.

4. Storage in a Satellite Accumulation Area (SAA):

» Designated Location: Store the sealed and labeled waste containers in a designated Satellite
Accumulation Area (SAA), which must be at or near the point of waste generation.[7][9]

e Secondary Containment: Place waste containers in a secondary containment bin to prevent
spills from spreading.

e Segregation: Ensure the Myclobutanil-d9 waste is stored separately from incompatible
chemicals like acids and oxidizers.[7]

o Regular Inspection: Inspect the SAA weekly for any signs of leaks or container deterioration.

[7]
5. Arranging for Final Disposal:

o Contact EH&S: When the waste container is full or has been in storage for the maximum
allowed time (typically 6-12 months, check institutional policy), contact your facility's
Environmental Health & Safety (EH&S) department to schedule a pickup.[9][10]
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o Professional Disposal: Do not attempt to dispose of the chemical waste yourself. Your EH&S

department is responsible for ensuring the waste is transported to an approved hazardous

waste disposal facility.[8][9]

Quantitative Data Summary

The following table summarizes key toxicological and environmental data for Myclobutanil. This

data underscores the importance of proper handling and disposal to mitigate risks.

Parameter Species Value Reference
Acute Oral Toxicity Rat (male) LD50: 1600 mg/kg [3]
Rat (female) LD50: 2290 mg/kg [3]

Acute Dermal Toxicity Rabbit LD50: >5000 mg/kg

Rat LD50: >2,000 mg/kg [8]

Acute Inhalation

Toxicity Rat LC50: >2.0 mg/L [8]
Avian Toxicity Bobwhite quail Oral LD50: 510 mg/kg  [8]
Fish Toxicity (96-hour)  Rainbow trout LC50: 3.9 mg/L [8]
Bluegill LC50: 2.2 mg/L [8]

Bioaccumulation Low Potential [31[13]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Myclobutanil-d9 waste in a laboratory setting.
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Myclobutanil-d9 Disposal Workflow
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Caption: Workflow for the safe disposal of Myclobutanil-d9 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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